4-Chloromethyl-N-thiazol-2-yl-benzamide
Overview
Description
4-Chloromethyl-N-thiazol-2-yl-benzamide is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound has been found to have a range of biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 4-Chloromethyl-N-thiazol-2-yl-benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. This compound has been shown to inhibit the activity of several enzymes that are involved in inflammation and cancer, including COX-2 and MMP-9. Additionally, this compound has been found to inhibit the activation of certain signaling pathways, such as NF-κB and MAPK, which are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-Chloromethyl-N-thiazol-2-yl-benzamide are diverse and complex. This compound has been found to have anti-inflammatory effects, which may be due to its ability to inhibit the activity of COX-2 and other enzymes involved in inflammation. Additionally, this compound has been shown to have anti-cancer effects, which may be due to its ability to inhibit the activity of MMP-9 and other enzymes involved in cancer cell invasion and metastasis. Finally, this compound has been found to have antimicrobial effects, which may be due to its ability to disrupt bacterial cell membranes.
Advantages and Limitations for Lab Experiments
The advantages of using 4-Chloromethyl-N-thiazol-2-yl-benzamide in lab experiments include its diverse range of biochemical and physiological effects, as well as its potential as a tool for studying various biological processes. However, there are also limitations to using this compound in lab experiments, including its complex synthesis process and potential toxicity at high concentrations.
Future Directions
There are many potential future directions for research on 4-Chloromethyl-N-thiazol-2-yl-benzamide. One possible direction is the development of new therapeutic agents based on this compound, particularly for the treatment of inflammation, cancer, and microbial infections. Another possible direction is the use of this compound as a tool for studying various biological processes, including cell signaling and gene expression. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent.
Scientific Research Applications
The potential applications of 4-Chloromethyl-N-thiazol-2-yl-benzamide in scientific research are numerous. This compound has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties, making it a promising candidate for the development of new therapeutic agents. Additionally, this compound has been shown to have potential as a tool for studying the mechanisms of various biological processes, including cell signaling and gene expression.
properties
IUPAC Name |
4-(chloromethyl)-N-(1,3-thiazol-2-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2OS/c12-7-8-1-3-9(4-2-8)10(15)14-11-13-5-6-16-11/h1-6H,7H2,(H,13,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQPFFEKOMRDCFE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCl)C(=O)NC2=NC=CS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601280463 |
Source
|
| Record name | 4-(Chloromethyl)-N-2-thiazolylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601280463 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloromethyl-N-thiazol-2-yl-benzamide | |
CAS RN |
916791-23-6 |
Source
|
| Record name | 4-(Chloromethyl)-N-2-thiazolylbenzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=916791-23-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(Chloromethyl)-N-2-thiazolylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601280463 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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